molecular formula C17H21NO6 B8792954 Diethyl 2-acetamido-2-(benzoylmethyl)-malonate CAS No. 15121-91-2

Diethyl 2-acetamido-2-(benzoylmethyl)-malonate

Cat. No.: B8792954
CAS No.: 15121-91-2
M. Wt: 335.4 g/mol
InChI Key: VHRKWOLYJLHEFT-UHFFFAOYSA-N
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Description

Diethyl 2-acetamido-2-(benzoylmethyl)-malonate is a useful research compound. Its molecular formula is C17H21NO6 and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

15121-91-2

Molecular Formula

C17H21NO6

Molecular Weight

335.4 g/mol

IUPAC Name

diethyl 2-acetamido-2-phenacylpropanedioate

InChI

InChI=1S/C17H21NO6/c1-4-23-15(21)17(18-12(3)19,16(22)24-5-2)11-14(20)13-9-7-6-8-10-13/h6-10H,4-5,11H2,1-3H3,(H,18,19)

InChI Key

VHRKWOLYJLHEFT-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(CC(=O)C1=CC=CC=C1)(C(=O)OCC)NC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (15 mmol) is added to anhydrous ethanol (50 mL) and to the resulting sodium ethoxide solution is added 2-acetylaminomalonic acid diethyl ester (15 mmol) in one portion. The resulting mixture is stirred at room temperature for 30 minutes. A solution of 2-bromoacetophenone (10 mmol) in ethanol (10 mL) is then added and the resulting mixture is stirred at room temperature for 12 hours. After concentrating under reduced pressure, the residue is dissolved in EtOAc and water. The organic phase is washed with brine and dried over Na2SO4. After removal of the solvent, the crude material is purified by column chromatography using EtOAc/hexane (1/3) giving 2-acetylamino-2-(2-oxo-2-phenyl-ethyl)-malonic acid diethyl ester as white solid; MS: (ES+): 336.1 (M+1)+.
Quantity
15 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
15 mmol
Type
reactant
Reaction Step Two
Quantity
10 mmol
Type
reactant
Reaction Step Three
Quantity
10 mL
Type
solvent
Reaction Step Three

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